2-(1-(2,6-difluorobenzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-(2,6-difluorobenzoyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C18H16F2N2O3/c19-13-6-3-7-14(20)15(13)18(25)21-8-10(9-21)22-16(23)11-4-1-2-5-12(11)17(22)24/h1-3,6-7,10-12H,4-5,8-9H2
• InChI Key: CVXMGKKCHMGWAC-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)C3CN(C3)C(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C18H16F2N2O3
• Molecular Weight: 346.3 g/mol

Description

2-(1-(2,6-difluorobenzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C18H16F2N2O3 and its molecular weight is 346.334. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in the synthesis of heterocyclic compounds often involves the exploration of novel synthetic routes and the analysis of the structural and chemical properties of the compounds produced. For example, studies have investigated the reactions of secondary amines with ortho-formylbenzoic acid to produce isoindole diones, showcasing the structural diversity and potential reactivity of compounds related to 2-(1-(2,6-difluorobenzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (Vasilin et al., 2015). Such studies contribute to our understanding of the mechanisms underlying the formation of these compounds and their potential applications in various fields of chemistry and materials science.

Biological Activity and Applications

Research has also focused on the potential biological activities of compounds structurally related to 2-(1-(2,6-difluorobenzoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione. For instance, the study of isoindole diones as inhibitors of certain enzymes or as potential anticancer agents highlights the therapeutic applications of these compounds. While specific data on the compound may be scarce, related research provides insights into how structural analogs could be used in drug development and other biomedical applications.

Material Science and Catalysis

In material science and catalysis, compounds with isoindole dione structures serve as intermediates in the synthesis of complex molecules or materials with specific properties. Research into palladium-catalyzed synthesis methods for isoindole-1,3-diones shows the versatility and potential utility of these compounds in creating novel materials or catalysts (Worlikar & Larock, 2008).